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Compound of Interest

Compound Name: Methyl 2-(methylamino)acetate

Cat. No.: B025476

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
methyl 2-(methylamino)acetate. The following procedural guidance is designed to ensure the
safe handling and disposal of this chemical in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for methyl 2-(methylamino)acetate could not
be located. Therefore, the information provided below is based on general best practices for
the disposal of related chemical compounds (amino acid esters). It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department and, if available, the
official SDS for methyl 2-(methylamino)acetate before handling or disposal. The data for
related compounds is for informational purposes only and may not accurately reflect the
properties of methyl 2-(methylamino)acetate.

Quantitative Data of Structurally Similar Compounds

To provide a context for the potential hazards, the following table summarizes key data for
chemically related substances. This information should be used as a preliminary guide and not
as a direct substitute for the specific SDS of methyl 2-(methylamino)acetate.
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2- Methyl 2-
Property Methyl Acetate (Methylamino)etha  (methylamino)benz
nol oate
CAS Number 79-20-9 109-83-1 85-91-6
Molecular Formula C3HeO2 CsHsNO CoH11NO:2
Flash Point -13°C (8.6 °F)[1] Not Available Not Available
Combustible liquid,
Harmful if swallowed
or in contact with skin,
Causes severe skin
Highly flammable burns and eye
liquid and vapor, damage, May cause o
GHS Hazard Causes serious eye respiratory irritation, Causes Sklr_] mitation,
Statements irritation, May cause Suspected of -Cz?lus-es Serious eye
irritation.[4][5]
drowsiness or damaging fertility or
dizziness.[1][2] the unborn child, May
cause damage to
organs through
prolonged or repeated
exposure.[3]
Should not be
Dispose of Dispose of released into the
Disposal contents/container to contents/container to environment. Sweep

Considerations

an approved waste

disposal plant.[2][6]

an approved waste up and shovel into

disposal plant.[3] suitable containers for

disposal.[5]

Step-by-Step Disposal Protocol

The proper disposal of methyl 2-(methylamino)acetate is critical for laboratory safety and

environmental protection. The following steps outline a general procedure that should be

adapted to your specific institutional guidelines.

Personal Protective Equipment (PPE)
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Before handling the chemical, ensure you are wearing appropriate PPE:
o Eye Protection: Safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A lab coat and closed-toe shoes.

Waste Segregation and Collection

Proper segregation of chemical waste is fundamental for safe disposal.
e Solid Waste:

o Collect any unused or expired solid methyl 2-(methylamino)acetate in its original
container or a clearly labeled, sealed waste bag.

o Place this container within a designated solid hazardous waste container.

o Contaminated disposables such as weighing boats, gloves, and wipes should also be
placed in the solid hazardous waste container.

e Liquid Waste:

o Collect all solutions containing methyl 2-(methylamino)acetate in a designated aqueous
or organic hazardous waste container, depending on the solvent used.

o Do not mix incompatible waste streams.
o Contaminated Labware:

o Disposable Labware: Items such as pipette tips and plastic tubes that have come into
contact with the chemical should be placed in the solid hazardous waste container.

o Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as
hazardous liquid waste. After decontamination, the glassware can be washed according to
standard laboratory procedures.[7]
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Spill Management

In the event of a spill, follow these procedures:

Control and Contain: Restrict access to the spill area. For powdered material, prevent dust
from becoming airborne.

e Absorb: Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

o Collect: Carefully sweep or scoop the absorbed material into a designated solid hazardous
waste container.

o Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials
as hazardous waste.

Container Management and Storage

e Ensure all waste containers are securely sealed and properly labeled with their contents.

o Store waste containers in a designated secondary containment area away from incompatible
materials.

e Waste must be stored at or near the point of generation in what is known as a Satellite
Accumulation Area (SAA).[8][9]

Final Disposal

» Follow your institution's specific procedures for the final pickup and disposal of hazardous
waste by the EHS department.

» Never dispose of chemical waste in the standard trash or down the sanitary sewer unless
explicitly permitted by your EHS office for neutralized, non-hazardous materials.[2][10]

Logical Workflow for Chemical Disposal

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemicals.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Chemical Waste Generated

A4

Consult Safety Data Sheet (SDS)

\ 4

Consult Institutional EHS Guidelines

Identify Hazards
(Flammable, Corrosive, Reactive, Toxic)

Is the waste hazardous?

Segregate Waste by Hazard Class

(Solid, Liquid - Aqueous/Organic) flogliazarionsiiiaste

Use Proper, Labeled Hazardous Waste Container Dispose in Regular Trash (if permitted) Dispose Down Dra e ed a eutralized

Store in Satellite Accumulation Area (SAA)

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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